3-Fluoro-4-(4-methylpiperazin-1-yl)benzamide

• Molecular Formula: C12H16FN3O
• Molecular Weight: 237.27 g/mol
• IUPAC Name: 3-fluoro-4-(4-methylpiperazin-1-yl)benzamide
• InChI: InChI=1S/C12H16FN3O/c1-15-4-6-16(7-5-15)11-3-2-9(12(14)17)8-10(11)13/h2-3,8H,4-7H2,1H3,(H2,14,17)
• InChI Key: CZEXQPNYGVNYQO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)N)F

Description

3-Fluoro-4-(4-methylpiperazin-1-yl)benzamide is a useful research compound. Its molecular formula is C12H16FN3O and its molecular weight is 237.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-fluoro-4-(4-methylpiperazin-1-yl)benzoic acid (250 mg, 1.05 mmol) in THF (10 ml) was added triethylamine (221 μl, 1.58 mmol) and isobutyl chloroformate (145 μl, 1.10 mmol). The mixture was stirred at 0° C. for 1 hour, at which time concentrated aqueous ammonia (3 ml) was added. The reaction mixture was stirred for 3 hours then the volume was reduced in vacuo. The residue was diluted with water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate, filtered, and then concentrated to afford (30.0 mg, 12%) of 3-fluoro-4-(4-methylpiperazin-1-yl)benzamide, which was used without further purification. MS (EI) for C12H16FN3O: 238 (MH+).